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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)aniline

CAS No.: 31465-35-7

Cat. No.: B1269301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-(4-
bromophenoxy)aniline and its derivatives. Due to the limited availability of complete,

published experimental spectra for 4-(4-bromophenoxy)aniline, this guide combines known

physical properties with predictive spectroscopic data based on closely related analogs and

theoretical models. Detailed experimental protocols for the key spectroscopic techniques are

also provided to facilitate the analysis of this class of compounds.

Introduction
4-(4-Bromophenoxy)aniline is a chemical compound with a molecular structure that features

a bromophenoxy group linked to an aniline moiety. This structure is of interest to researchers in

medicinal chemistry and materials science due to its potential applications derived from the

combination of the electron-withdrawing bromo group and the versatile aniline scaffold.

Accurate spectroscopic characterization is crucial for confirming the identity, purity, and

structure of synthesized 4-(4-bromophenoxy)aniline derivatives. This guide covers the

principal spectroscopic techniques used for this purpose: Fourier-Transform Infrared (FT-IR)
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Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry

(MS).

Molecular Structure and Properties
The foundational step in any spectroscopic analysis is understanding the molecule's basic

structure and properties.

Molecular Structure of 4-(4-Bromophenoxy)aniline

Table 1: Physical and Chemical Properties of 4-(4-Bromophenoxy)aniline

Property Value Reference

Molecular Formula C₁₂H₁₀BrNO

Molecular Weight 264.12 g/mol

Melting Point 104-108 °C

Appearance Solid

Spectroscopic Data
The following sections detail the expected spectroscopic data for 4-(4-bromophenoxy)aniline.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in a molecule. The

predicted characteristic absorption bands for 4-(4-bromophenoxy)aniline are summarized in

Table 2.

Table 2: Predicted FT-IR Spectral Data for 4-(4-Bromophenoxy)aniline
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Wavenumber (cm⁻¹) Intensity Assignment

3450-3300 Medium-Strong

N-H stretching (asymmetric

and symmetric) of the primary

amine

3100-3000 Medium Aromatic C-H stretching

1620-1580 Strong
N-H bending (scissoring) of the

primary amine

1600-1450 Medium-Strong Aromatic C=C stretching

1250-1200 Strong
Aryl-O-Aryl asymmetric C-O-C

stretching

1100-1000 Medium C-N stretching

850-800 Strong
para-disubstituted benzene C-

H out-of-plane bending

600-500 Medium-Strong C-Br stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule.

The proton NMR spectrum will show distinct signals for the aromatic protons and the amine

protons. The chemical shifts are influenced by the electronic environment of each proton.

Table 3: Predicted ¹H NMR Spectral Data for 4-(4-Bromophenoxy)aniline (in CDCl₃)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.40 d 2H
Protons ortho to the

bromine atom

~ 6.90 d 2H
Protons meta to the

bromine atom

~ 6.85 d 2H
Protons ortho to the

amine group

~ 6.70 d 2H
Protons meta to the

amine group

~ 3.70 s 2H -NH₂ protons

Note: 'd' denotes a doublet and 's' denotes a singlet. The exact chemical shifts and coupling

constants would need to be determined experimentally.

The carbon NMR spectrum provides information on the different carbon environments in the

molecule.

Table 4: Predicted ¹³C NMR Spectral Data for 4-(4-Bromophenoxy)aniline (in CDCl₃)

Chemical Shift (δ, ppm) Assignment

~ 158 Carbon attached to oxygen (phenoxy ring)

~ 148 Carbon attached to oxygen (aniline ring)

~ 142 Carbon attached to the amino group

~ 132 Carbons ortho to the bromine atom

~ 122 Carbons meta to the bromine atom

~ 120 Carbons ortho to the amino group

~ 116 Carbons meta to the amino group

~ 115 Carbon attached to the bromine atom
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. For 4-(4-bromophenoxy)aniline, the presence of bromine with its two

isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance will result in characteristic isotopic patterns

for bromine-containing fragments.

Table 5: Predicted Mass Spectrometry Data for 4-(4-Bromophenoxy)aniline

m/z Ion Notes

263/265 [M]⁺

Molecular ion peak, showing

the characteristic M/M+2

isotopic pattern for one

bromine atom.

264/266 [M+H]⁺
Protonated molecular ion, also

showing the M/M+2 pattern.

184 [M - Br]⁺
Fragment resulting from the

loss of a bromine radical.

157/159 [C₆H₄Br]⁺ Bromophenyl fragment.

92 [C₆H₄NH₂]⁺ Aniline fragment.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

FT-IR Spectroscopy
Instrumentation: A Fourier-Transform Infrared (
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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